N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(ethylthio)benzamide

• IUPAC Name: N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-ethylsulfanylbenzamide
• InChI: InChI=1S/C16H13ClN2OS3/c1-2-21-12-6-4-3-5-10(12)15(20)19-16-18-11(9-22-16)13-7-8-14(17)23-13/h3-9H,2H2,1H3,(H,18,19,20)
• InChI Key: CSHSQZPCJDEARX-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=NC(=CS2)C3=CC=C(S3)Cl
• Molecular Formula: C16H13ClN2OS3
• Molecular Weight: 380.9 g/mol

Description

N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(ethylthio)benzamide, also known as CTB, is a chemical compound that has been widely researched for its potential use in scientific and medical applications.

Scientific Research Applications

Anticancer Potential

Benzothiazole derivatives have been extensively studied for their anticancer properties. The design and synthesis of new benzothiazole acylhydrazones, for instance, have shown promising anticancer activities. These compounds have undergone various synthetic steps, leading to the evaluation of their effects against several cancer cell lines, such as C6, A549, MCF-7, and HT-29, demonstrating their potential as anticancer agents (Osmaniye et al., 2018). Similarly, N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have been synthesized and evaluated for their anticancer activity, with some derivatives showing higher activities than the reference drug etoposide (Ravinaik et al., 2021).

Antioxidant Activity

The antioxidant capabilities of benzothiazole derivatives have also been explored. A study on benzothiazole-isothiourea derivatives showed significant free radical scavenging activity, suggesting their potential in combating oxidative stress-related conditions (Cabrera-Pérez et al., 2016).

Antimicrobial Agents

The synthesis of benzothiazole derivatives has been tailored towards antimicrobial applications as well. For example, 2-phenylamino-thiazole derivatives have been synthesized and demonstrated potent antimicrobial activity against various bacterial and fungal strains, outperforming some reference drugs in efficacy (Bikobo et al., 2017).

Photophysical Properties

Investigations into the photophysical characteristics of benzothiazole derivatives have revealed their potential in optical and electronic applications. Studies focusing on excited state intra-molecular proton transfer (ESIPT) inspired fluorescent derivatives have highlighted their thermal stability and unique absorption-emission properties, indicating their usefulness in fluorescence-based applications (Padalkar et al., 2011).

Electrochemical Synthesis and Applications

Electrochemical methods have been employed to synthesize benzothiazoles and thiazolopyridines, showcasing a metal- and reagent-free approach to creating these compounds. This process highlights the versatility of benzothiazole derivatives in synthesizing pharmaceuticals and organic materials through environmentally friendly methodologies (Qian et al., 2017).